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Compound of Interest

Compound Name: 5'-Methylthioadenosine-13C6

Cat. No.: B12420394

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of 5'-Methylthioadenosine-13C6, fostering a secure research

environment.

5'-Methylthioadenosine-13C6 is a stable isotope-labeled nucleoside analog. While stable
isotopes are not radioactive, the base compound, 5'-Methylthioadenosine, presents several
health hazards that must be addressed through proper handling procedures and the use of
appropriate personal protective equipment (PPE).

Hazard and Exposure Summary

According to its Safety Data Sheet (SDS), 5'-Methylthioadenosine-13C6 is classified with the
following hazards:

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Skin Irritation Category 2 H315: Causes skin irritation.[1]

H319: Causes serious eye

Eye Irritation Category 2A
Y gory irritation.[1]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation.[1]
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Personal Protective Equipment (PPE) Protocol

A thorough risk assessment should be conducted for any procedure involving this compound.

[2] The following PPE is the minimum requirement for handling 5'-Methylthioadenosine-13C6,

particularly in its powdered form.

PPE Category Recommended Equipment

Rationale

Chemical safety goggles. A
] face shield should be worn
Eye and Face Protection )
over goggles when there is a

risk of splashing.[2][3]

Protects against eye irritation

from dust or splashes.

Disposable nitrile gloves are
suitable for incidental contact.
[2] For prolonged handling or

Hand Protection when preparing solutions,
consider double-gloving or
using thicker, chemical-

resistant gloves.

Prevents skin irritation upon

contact.[1]

A laboratory coat is mandatory

Body Protection to protect skin and clothing.[2]
[3]

Provides a barrier against
accidental spills and

contamination.

When handling the powder
outside of a certified chemical
) ) fume hood or other ventilated
Respiratory Protection
enclosure, a NIOSH-approved
N95 or higher-rated particulate

respirator is required.[2]

Prevents respiratory tract
irritation from airborne

particles.[1]

Operational Plan: From Recelipt to Disposal

Following a structured operational plan minimizes the risk of exposure and ensures the integrity

of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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